3-(benzo[d][1,3]dioxol-5-yl)-N-(thiophen-2-ylmethyl)pyrrolidine-1-carboxamide

• IUPAC Name: 3-(1,3-benzodioxol-5-yl)-N-(thiophen-2-ylmethyl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C17H18N2O3S/c20-17(18-9-14-2-1-7-23-14)19-6-5-13(10-19)12-3-4-15-16(8-12)22-11-21-15/h1-4,7-8,13H,5-6,9-11H2,(H,18,20)
• InChI Key: YCDYAYJWXOPJHS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C2=CC3=C(C=C2)OCO3)C(=O)NCC4=CC=CS4
• Molecular Formula: C17H18N2O3S
• Molecular Weight: 330.4 g/mol

Description

3-(benzo[d][1,3]dioxol-5-yl)-N-(thiophen-2-ylmethyl)pyrrolidine-1-carboxamide, also known as BDP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Potential in CNS Drug Development

Research indicates that heterocycles, which include functional chemical groups like nitrogen (N), sulphur (S), and oxygen (O), form a significant class of organic compounds with potential CNS activity. Compounds with these functional groups are explored for their effects ranging from depression and euphoria to convulsion. This insight is crucial for the synthesis of compounds like "3-(benzo[d][1,3]dioxol-5-yl)-N-(thiophen-2-ylmethyl)pyrrolidine-1-carboxamide," which may serve as lead molecules for developing novel CNS acting drugs due to their specific chemical structures (Saganuwan, 2017).

Role in Antimicrobial Applications

The pyrrolidine ring, a feature of the molecule , is widely utilized in medicinal chemistry for its versatility in forming bioactive compounds with a broad spectrum of biological activities. Notably, pyrrolidine derivatives have shown significant potential in antimicrobial applications, addressing the urgent need for new substances with antimicrobial properties. This aligns with the broader search for compounds that can be used to treat communicable diseases, especially in the context of rising antimicrobial resistance. Studies highlight the use of pyrrolidine and its derivatives, including pyrrolizines, pyrrolidine-2-one, and pyrrolidine-2,5-diones, in the design of novel biologically active compounds with target selectivity, which could include antimicrobial agents (Li Petri et al., 2021).

Drug Discovery and Development

The structural features of "3-(benzo[d][1,3]dioxol-5-yl)-N-(thiophen-2-ylmethyl)pyrrolidine-1-carboxamide" contribute significantly to its potential in drug discovery. The pyrrolidine ring is a prominent scaffold in the development of compounds for treating human diseases, benefiting from sp3-hybridization, which allows efficient exploration of the pharmacophore space. This structural element enhances the molecule's three-dimensional coverage and contributes to stereochemistry, offering a versatile foundation for creating novel therapeutics with varied biological profiles. The structural flexibility and potential for bioactive molecule development underscore the importance of such compounds in ongoing drug discovery efforts (Li Petri et al., 2021).